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Compound of Interest

Compound Name: Difenoconazole-d6

Cat. No.: B15555471 Get Quote

For researchers, scientists, and professionals in drug development, the Certificate of Analysis

(CoA) for a deuterated internal standard like Difenoconazole-d6 is a critical document that

guarantees its identity, purity, and suitability for quantitative analysis. This in-depth guide

explains the key components of a Difenoconazole-d6 CoA, detailing the experimental

methods used and presenting the data in a clear, understandable format.

Product Identification and Specifications
A Certificate of Analysis begins with fundamental information identifying the specific batch of

the product. This section ensures traceability and provides a summary of its physical and

chemical properties.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15555471?utm_src=pdf-interest
https://www.benchchem.com/product/b15555471?utm_src=pdf-body
https://www.benchchem.com/product/b15555471?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555471?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Specification

Product Name Difenoconazole-d6

Catalogue Number 32-THT-152-2

CAS Number 2748435-80-3

Lot Number D445372

Molecular Formula C₁₉H₁₁D₆Cl₂N₃O₃

Molecular Weight 412.3 g/mol

Appearance Clear Pale Yellow Oil to Low-Melting Solid

Solubility Dichloromethane (Slightly), Methanol (Slightly)

Long Term Storage 4°C, Inert atmosphere

Quantitative Analysis: Purity and Isotopic
Enrichment
The core of the CoA lies in the quantitative data that confirms the purity and isotopic

composition of the standard. These values are crucial for accurate quantification in analytical

methods.[1]

Chemical Purity
Chemical purity ensures that the measured signal corresponds to the compound of interest and

not to impurities. High-performance liquid chromatography (HPLC) is a standard method for

determining the chemical purity of non-volatile compounds like Difenoconazole.

Test Specification Result

HPLC Purity >95% 99.70% (at 240 nm)

Isotopic Purity and Distribution
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For a deuterated standard, it is essential to determine the extent of deuterium incorporation

and the distribution of different isotopic species. This is typically achieved using mass

spectrometry (MS). The isotopic purity is a measure of the percentage of the deuterated form

relative to the unlabeled and partially labeled forms.

Test Specification Result

Isotopic Purity >95% 97.5%

The mass spectral data also provides the distribution of the different isotopologues (molecules

with different numbers of deuterium atoms).

Isotopologue Normalized Intensity (%)

d0 0.31

d1 0.91

d2 0.00

d3 1.19

d4 1.77

d5 1.28

d6 94.53

Structural Confirmation
A series of analytical techniques are employed to confirm that the chemical structure of the

supplied compound is correct.
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Test Specification Result

NMR Conforms to Structure Conforms

Mass Spectrometry (MS) Conforms to Structure Conforms

Elemental Analysis Conforms
%C: 54.36, %H: 4.18, %N:

9.90

Experimental Protocols
The following sections detail the methodologies for the key experiments cited in the Certificate

of Analysis.

High-Performance Liquid Chromatography (HPLC) for
Purity Determination
Objective: To determine the chemical purity of the Difenoconazole-d6 standard by separating

it from any non-isotopically labeled impurities.

Methodology:

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: A reverse-phase C18 column is typically used for the separation of moderately polar

compounds like Difenoconazole.

Mobile Phase: A gradient of acetonitrile and water is a common mobile phase for such

analyses.

Detection: UV detection at a wavelength of 240 nm is used to monitor the elution of the

compound.

Quantification: The purity is calculated by dividing the peak area of the main component by

the total peak area of all components in the chromatogram.
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Mass Spectrometry (MS) for Isotopic Purity and
Structural Confirmation
Objective: To confirm the molecular weight and determine the isotopic distribution of

Difenoconazole-d6.

Methodology:

Instrumentation: A high-resolution mass spectrometer, often coupled with a gas

chromatograph (GC-MS) or liquid chromatograph (LC-MS).

Ionization: Electrospray ionization (ESI) is a common technique for molecules like

Difenoconazole.

Analysis: The mass spectrometer separates ions based on their mass-to-charge ratio (m/z).

The resulting mass spectrum shows the parent ion peak corresponding to the molecular

weight of Difenoconazole-d6, as well as peaks for the different isotopologues (d0 to d5).

Data Interpretation: The isotopic purity is determined by the relative abundance of the d6

peak compared to the other isotopologue peaks. The fragmentation pattern can also be used

to confirm the structure of the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Elucidation
Objective: To provide a detailed confirmation of the chemical structure of Difenoconazole-d6
and to verify the positions of the deuterium labels.

Methodology:

Instrumentation: A high-field NMR spectrometer.

Sample Preparation: The sample is dissolved in a deuterated solvent (e.g., chloroform-d or

DMSO-d6).

Analysis: Both ¹H (proton) and ¹³C (carbon) NMR spectra are acquired. In the ¹H NMR

spectrum of Difenoconazole-d6, the signals corresponding to the protons that have been
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replaced by deuterium will be absent or significantly reduced in intensity. This confirms the

location of the deuterium labels. The remaining signals in the ¹H and ¹³C spectra must be

consistent with the overall structure of the Difenoconazole molecule.

Visualizing the Certificate of Analysis Workflow and
Chemical Structures
To better understand the logical flow of a Certificate of Analysis and the chemical structures

involved, the following diagrams are provided.
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Difenoconazole (Unlabeled) Difenoconazole-d6

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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